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Compound of Interest

Compound Name: Benzthiazuron

Cat. No.: B162183

An In-depth Whitepaper on the Urea Herbicide

Abstract

Benzthiazuron is a selective, pre-emergence herbicide belonging to the urea and
benzothiazole chemical classes.[1] Historically, it was utilized for the control of annual broad-
leaved weeds in various crops such as sugar beet and sugarcane.[1] Its herbicidal activity
stems from the inhibition of photosynthesis at Photosystem II (PSIlI). This technical guide
provides a comprehensive overview of Benzthiazuron, including its chemical and physical
properties, mechanism of action, synthesis, analytical methodologies, and toxicological profile,
tailored for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

Benzthiazuron is a white, crystalline powder with moderate aqueous solubility and low
volatility.[1] A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Benzthiazuron
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Property Value Source

1-(1,3-benzothiazol-2-yl)-3-

IUPAC Name methylurea [2]
CAS Number 1929-88-0 [2]
Molecular Formula CoHaN30S [2]
Molecular Weight 207.25 g/mol [2]
Melting Point 265 °C [3]
Density 1.398 g/cm3 [3]
Water Solubility 12 mg/L (at 20 °C) [3]
Vapor Pressure 1.3 mPa (at 20 °C) [1]
pKa 8.89 £ 0.70 (Predicted) [3]

LogP (Octanol-Water Partition )
o 1.6 (Predicted) [2]
Coefficient)

Mechanism of Action: Photosystem Il Inhibition

Benzthiazuron, like other urea herbicides, acts by inhibiting photosynthesis in target plants.[1]
Specifically, it disrupts the electron transport chain in Photosystem Il (PSII). The herbicide
binds to the Qs binding site on the D1 protein of the PSIl complex, thereby blocking the binding
of plastoquinone (PQ).[4] This interruption of electron flow from the primary quinone acceptor
(Qa) to the secondary quinone acceptor (Qs) halts the production of ATP and NADPH, which
are essential for carbon dioxide fixation.[4] The subsequent build-up of highly reactive oxygen
species leads to lipid peroxidation, membrane damage, and ultimately, plant death.[5]
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Blndlng & nhibiton
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Step 1: 2-Aminobenzothiazole Synthesis
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Step 2: Urea Formation

—>-
Methyl Isocyanate Benzthiazuron

Reaction

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

(Extraction/Cleanup) Standard Preparation

Benzthiazuron

icrobial Hydroxylation
Hydroxylated Intermediates

C18 Column »
Microbial Ring Cleavage

UV Detecto
275 nm

Ring Cleavage Products

urther Degradation

Mineralization
(CO2, H20, etc.)

Data Acquisition

& Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Benzthiazuron: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162183#benzthiazuron-as-a-member-of-urea-
herbicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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